Cas no 302912-34-1 (1-ethynyl-2,4-difluorobenzene)

• Product name: 1-ethynyl-2,4-difluorobenzene
• CAS No: 302912-34-1
• MF: C₈H₄F₂
• MW: 138.114169120789
• MDL: MFCD02093726
• CID: 299338
• PubChem ID: 5063820

1-ethynyl-2,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethynyl-2,4-difluoro-
• 1-Ethynyl-2,4-difluorobenzene
• (2,4-difluorophenyl)acetylene
• 1-ethynyl-2,4-difluoro-benzene
• 2,4-difluoroethynylbenzene
• 2,4-difluorophenylethyne
• 4-(2,4-difluorophenyl)but-3-yn-2-ol
• 2,4-Difluorophenylacetylene
• HRUJQXRGWQWYDH-UHFFFAOYSA-N
• FT-0683058
• AKOS010651580
• BS-42516
• CS-0138295
• MFCD02093726
• 1-ethynyl-2.4-difluorobenzene
• E1169
• 1-Ethynyl-2,4-difluorobenzene, 97%
• SCHEMBL434666
• F8886-6515
• DTXSID40407953
• 302912-34-1
• T72256
• J-017882
• 1ethynyl-2,4-difluorobenzene
• 8FS
• EN300-103707
• A18602
• Benzene, 1-ethynyl-2,4-difluoro-
• DTXCID90358805
• DA-29386
• 1-ETHYNYL-2.4-DIFLUOROBENZENE 97
• 1-ethynyl-2,4-difluorobenzene

• MDL： MFCD02093726
• Inchi： InChI=1S/C8H4F2/c1-2-6-3-4-7(9)5-8(6)10/h1,3-5H
• InChI Key： HRUJQXRGWQWYDH-UHFFFAOYSA-N
• SMILES： C#CC1=C(C=C(C=C1)F)F

Computed Properties

• Exact Mass: 138.02800
• Monoisotopic Mass: 138.02810645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Tautomer Count: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: White crystals
• Density: 1.17
• Melting Point: 29-32 °C (lit.)
• Boiling Point: 134.7°C at 760 mmHg
• Flash Point: Fahrenheit: 91.4 ° f
  Celsius: 33 ° c
  
• Refractive Index: 1.492
• PSA: 0.00000
• LogP: 1.94610
• Solubility: Not determined

1-ethynyl-2,4-difluorobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H228-H315-H319
• Warning Statement： P210-P240-P241-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1325 4.1/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• HazardClass：FLAMMABLE
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：R10; R36/37/38

1-ethynyl-2,4-difluorobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-ethynyl-2,4-difluorobenzene

1-Ethynyl-2,4-Difluorobenzene: A Comprehensive Overview

1-Ethynyl-2,4-difluorobenzene, also known by its CAS number 302912-34-1, is a versatile aromatic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which features a benzene ring substituted with two fluorine atoms at the 2 and 4 positions and an ethynyl group at the 1 position. The combination of these substituents imparts distinctive chemical properties, making it a valuable building block in various applications.

The synthesis of 1-ethynyl-2,4-difluorobenzene typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the fluorination of benzene derivatives followed by alkyne substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. Researchers have also explored the use of transition metal catalysts to facilitate coupling reactions, which are critical for constructing the ethynyl group on the aromatic ring.

In terms of chemical properties, 1-ethynyl-2,4-difluorobenzene exhibits high thermal stability and reactivity due to the electron-withdrawing effects of the fluorine atoms. These effects enhance the electrophilic substitution reactivity of the benzene ring, making it a preferred substrate for further functionalization. The ethynyl group also contributes to the compound's reactivity, particularly in click chemistry reactions such as alkyne cycloadditions. Recent studies have demonstrated its utility in forming covalent organic frameworks (COFs) with tailored porosity and functionality.

The applications of 1-ethynyl-2,4-difluorobenzene span across multiple disciplines. In materials science, it serves as a precursor for synthesizing advanced polymers and hybrid materials with enhanced mechanical and electronic properties. For instance, its use in constructing two-dimensional COFs has opened new avenues for gas storage and catalysis. In pharmaceutical research, derivatives of this compound have shown potential as inhibitors of key enzymes involved in metabolic disorders. Additionally, its fluorescence properties make it a candidate for biosensing applications.

Recent research has focused on leveraging the unique electronic properties of 1-ethynyl-2,4-difluorobenzene for optoelectronic devices. By incorporating this compound into organic light-emitting diodes (OLEDs), scientists have achieved improved device efficiency and stability. Furthermore, its application in nonlinear optical materials has been explored due to its strong electron-withdrawing substituents, which enhance nonlinear optical responses.

In conclusion, 1-ethynyl-2,4-difluorobenzene stands out as a multifaceted compound with immense potential across various scientific domains. Its synthesis methods continue to evolve with advancements in catalytic chemistry, while its applications expand into cutting-edge technologies such as COFs and OLEDs. As research progresses, this compound is expected to play an increasingly important role in driving innovation in materials science and beyond.